Cas no 487-36-5 (Pinoresinol)

Pinoresinol structure

Product Name:Pinoresinol

CAS No:487-36-5

MF:C₂₀H₂₂O₆

MW:358.385086536407

MDL:MFCD07784516

CID:329725

PubChem ID:329756010

Update Time:2025-04-19

Pinoresinol Chemical and Physical Properties

Names and Identifiers

- Phenol,4,4'-[(1S,3aR,4S,6aR)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxy-
- (+)-PINORESINOL
- PINORESINOL
- 4,4′-((1S,3aR,4S,6aR)-Hexahydrofuro[3,4-c]furan-1,4-diyl)bis(2-methoxyphenol)
- 4,4′-[(1S,3aR,4S,6aR)-Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis(2-methoxyphenol)
- [ "" ]
- (-)-pinoresinol
- ( inverted exclamation markA)-Pinoresinol
- 4-[(3As,6aR)-6-(4-hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2-methoxyph
- 4,4'-(1s,3ar,4s,6ar)-tetrahydro-1h,3h-furo[3,4-c]furan-1,4-diylbis(2-methoxyphenol)
- V4N1UDY811
- (7alpha,7'alpha,8alpha,8'alpha)-3,3'-dimethoxy-7,9':7',9-diepoxylignane-4,4'-diol
- 4-[(3S,3aR,6S,6aR)-6-(3-methoxy-4-oxidanyl-phenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2-methoxy-phenol
- 4-[(3S,3aR,6S,6aR)-6-(4-hydroxy-3-methoxy-phenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2-methoxy-phenol
- Phenol,4,4'-[(1S,3aR,4R,6aS)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxy-
- Pinoresinol, analytical reference material
- DTXSID20964099
- PHENOL, 4,4'-(TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYLBIS(2-METHOXY-, (1S-(1.ALPHA.,3A.ALPHA.,4.ALPHA.,6A.ALPHA.))-
- Phenol, 4,4'-(tetrahydro-1H,3H-furo(3,4-c)furan-1,4-diylbis(2-methoxy-, (1S-(1alpha,3aalpha,4alpha,6aalpha))-
- P2568
- AKOS037514981
- BRD-K78515374-001-01-5
- Pinoresinol, >=95.0% (HPLC)
- UNII-V4N1UDY811
- 487-36-5
- PINORESINOL, (+)-
- NSC 35444
- 4,4'-((1S,3aR,4S,6aR)-Hexahydrofuro[3,4-c]furan-1,4-diyl)bis(2-methoxyphenol)
- SCHEMBL122105
- CHEMBL260183
- NCGC00180117-01
- PHENOL, 4,4'-((1S,3AR,4S,6AR)-TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS(2-METHOXY-
- ACon1_001809
- (+)-Pinoresinol (>80% ee)
- Pinoresinol, >=95% (HPLC)
- D82113
- CS-0032788
- HY-N6253
- CHEBI:8225
- pino-resinol
- CS-0016092
- MEGxp0_000829
- NSC-35444
- Q3388802
- CHEBI:40
- HY-N0957
- C05366
- Phenol, 4,4'-[(1S,3aR,4R,6aS)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxy-
- BS-16858
- D-PINORESINOL
- MFCD07784516
- (+)-Pinoresinol, 4,4'-((1S,3aR,4S,6aR)-Hexahydrofuro[3,4-c]furan-1,4-diyl)bis(2-methoxyphenol)
- 4,4'-[Hexahydrofuro[3,4-c]furan-1,4-diyl]bis(2-methoxyphenol)
- D91065
- CHEMBL2252392
- 4-[6-(4-hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2-methoxyphenol
- B0005-188759
- NSC35444
- SCHEMBL122106
- 4,4'-(Hexahydrofuro[3,4-c]furan-1,4-diyl)bis(2-methoxyphenol)
- 4-[(3S,3aR,6S,6aR)-6-(4-hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2-methoxyphenol
- 4263-88-1
- 4,4'-[(1S,3aR,4S,6aR)-Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis(2-methoxyphenol)
- (+/-)-PINORESINOL
- Phenol,4'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis[2-methoxy-, [1S-(1.alpha.,3a.alpha.,4.alpha.,6a.alpha.)]-
- FT-0775687
- bmse010297
- 7452-03-1
- H1692
- HMS3347E17
- NSC784478
- DA-59439
- DA-76900
- NSC-784478
- HGXBRUKMWQGOIE-AFHBHXEDSA-N
- Pinoresinol
- MDL： MFCD07784516
- Inchi： 1S/C20H22O6/c1-23-17-7-11(3-5-15(17)21)19-13-9-26-20(14(13)10-25-19)12-4-6-16(22)18(8-12)24-2/h3-8,13-14,19-22H,9-10H2,1-2H3/t13-,14-,19+,20+/m0/s1
- InChI Key： HGXBRUKMWQGOIE-AFHBHXEDSA-N
- SMILES： O1C[C@@H]2[C@@H](C3C=CC(=C(C=3)OC)O)OC[C@@H]2[C@H]1C1C=CC(=C(C=1)OC)O

Computed Properties

Exact Mass: 358.14200
Monoisotopic Mass: 358.14163842 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 431
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 77.4
Molecular Weight: 358.4

Experimental Properties

Color/Form: Solid
Density: 1.3±0.1 g/cm3
Boiling Point: 556.5±50.0 °C at 760 mmHg
Flash Point: 290.4±30.1 °C
Solubility: DMSO: ≥6mg/mL
PSA: 77.38000
LogP: 3.19020
Vapor Pressure: 0.0±1.6 mmHg at 25°C

Pinoresinol Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Pinoresinol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	P468890-5mg	(+)-Pinoresinol (>80% ee)	487-36-5		5mg	$ 68.00	2023-09-06
TRC	P468890-10mg	(+)-Pinoresinol (>80% ee)	487-36-5		10mg	$ 131.00	2023-09-06
TRC	P468890-25mg	(+)-Pinoresinol (>80% ee)	487-36-5		25mg	$244.00	2023-05-17
TRC	P468890-50mg	(+)-Pinoresinol (>80% ee)	487-36-5		50mg	$ 357.00	2023-09-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DC364-5mg	Pinoresinol	487-36-5	95+%	5mg	1885CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DC364-1mg	Pinoresinol	487-36-5	95+%	1mg	715CNY	2021-05-07
MedChemExpress	HY-N6253-5mg	Pinoresinol	487-36-5	99.48%	5mg	￥1500	2025-04-16
MedChemExpress	HY-N6253-10mg	Pinoresinol	487-36-5	99.48%	10mg	￥2400	2025-04-16
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL89525-10MG	Pinoresinol	487-36-5		10mg	¥5140.2	2023-09-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	40674-10MG	Pinoresinol	487-36-5		10mg	¥3141.6	2023-10-02

Pinoresinol Production Method

Production Method 1

458-35-5

487-36-5

85165-02-2

Reaction Conditions

1.1 Reagents: β-Cyclodextrin , Oxygen Catalysts: Laccase Solvents: Water ; 8 h, pH 5, 30 °C
1.2 Reagents: Benzophenone Solvents: Acetonitrile

Reference

Controlling the polymerization of coniferyl alcohol with cyclodextrins

Tarrago, Lionel; Modolo, Camille; Yemloul, Mehdi; Robert, Viviane; Rousselot-Pailley, Pierre; et al, New Journal of Chemistry, 2018, 42(14), 11770-11775